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Compound of Interest

Compound Name: 3-Mercaptopropanol

Cat. No.: B7801479

An In-depth Technical Guide to 3-Mercaptopropanol

This technical guide provides comprehensive information on 3-Mercaptopropanol, including
its chemical identifiers, a detailed experimental protocol for its synthesis, and a logical workflow
for one of its key applications. This document is intended for researchers, scientists, and
professionals in the field of drug development and material science.

Chemical Identifiers

3-Mercaptopropanol is a versatile chemical reagent with dual functionality, owing to the
presence of both a thiol and a hydroxyl group.[1] Its official IUPAC name is 3-sulfanylpropan-1-
ol.[2][3][4] The compound is registered under the CAS number 19721-22-3.[2][3][4]

Identifier Value

IUPAC Name 3-sulfanylpropan-1-ol
CAS Number 19721-22-3
Molecular Formula C3H80S

Molecular Weight 92.16 g/mol

3-Mercapto-1-propanol, 3-Hydroxypropanethiol,
Synonyms
3-Hydroxypropyl mercaptan
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Application Workflow: Formation of a Self-
Assembled Monolayer (SAM)

3-Mercaptopropanol is frequently utilized in the formation of hydrophilic self-assembled
monolayers (SAMs) on gold surfaces.[1] The thiol group exhibits a strong affinity for gold,
facilitating the formation of a stable, organized monolayer. The exposed hydroxyl groups render
the surface hydrophilic, which is advantageous for various applications, including biosensing
and biocompatible coatings. The following diagram illustrates the workflow for the formation of
a 3-Mercaptopropanol SAM on a gold substrate.
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Caption: Workflow for the formation of a 3-Mercaptopropanol self-assembled monolayer.
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Experimental Protocol: Synthesis of 3-
Mercaptopropanol

The following protocol details a potential synthetic route to 3-Mercaptopropanol. This method
involves the reaction of 3-chloro-1-propanol with sodium hydrosulfide.

Materials:

e 3-chloro-1-propanol

e Sodium hydrosulfide (NaSH)
» Ethanol

» Deionized water

e Hydrochloric acid (HCI), 1 M
e Sodium sulfate (Na2S04), anhydrous
¢ Diethyl ether

» Round-bottom flask

» Reflux condenser

e Magnetic stirrer and stir bar
e Heating mantle

o Separatory funnel

» Rotary evaporator
Procedure:

¢ Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux
condenser, dissolve sodium hydrosulfide (1.1 equivalents) in a mixture of ethanol and
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deionized water (e.g., a 1:1 ratio).

o Addition of Reactant: While stirring, slowly add 3-chloro-1-propanol (1.0 equivalent) to the
sodium hydrosulfide solution at room temperature.

o Reaction: Heat the reaction mixture to reflux and maintain this temperature for several hours
(e.g., 4-6 hours). Monitor the progress of the reaction using a suitable technique, such as
Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

o Work-up:
o After the reaction is complete, allow the mixture to cool to room temperature.

o Carefully neutralize the mixture by the dropwise addition of 1 M hydrochloric acid until a
neutral pH is achieved.

o Remove the ethanol from the mixture using a rotary evaporator.
o Transfer the remaining aqueous solution to a separatory funnel.
» Extraction:
o Extract the aqueous layer with diethyl ether (e.g., 3 x 50 mL).
o Combine the organic layers.
e Drying and Filtration:
o Dry the combined organic extracts over anhydrous sodium sulfate.
o Filter the mixture to remove the drying agent.
 Purification:

o Remove the diethyl ether from the filtrate using a rotary evaporator to yield the crude 3-
Mercaptopropanol.

o Further purification can be achieved by distillation under reduced pressure.
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Safety Precautions: This synthesis should be performed in a well-ventilated fume hood.
Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab
coat, should be worn at all times. Sodium hydrosulfide is corrosive and releases toxic hydrogen
sulfide gas upon acidification. 3-chloro-1-propanol is an irritant. Handle all chemicals with care
and dispose of waste according to institutional guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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